Cas no 1805197-92-5 (Ethyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-carboxylate
• CAS No: 1805197-92-5
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4884155
• Update Time: 2025-10-30

Ethyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-carboxylate

• Inchi： 1S/C9H7F3N2O4/c1-2-18-9(15)7-5(8(11)12)6(10)4(3-13-7)14(16)17/h3,8H,2H2,1H3
• InChI Key： YXOSCOPWDLGBCV-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C(=O)OCC)C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-carboxylate

Ethyl 3-(Difluoromethyl)-4-Fluoro-5-Nitropyridine-2-Carboxylate (CAS No. 1805197-92-5): An Overview

Ethyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-carboxylate (CAS No. 1805197-92-5) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a fluorine atom, and a nitro group, which collectively contribute to its distinct chemical properties and potential biological activities.

The difluoromethyl group in Ethyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-carboxylate is known for its ability to enhance the metabolic stability and bioavailability of molecules. This feature is particularly valuable in drug design, where improving the pharmacokinetic profile of a compound can significantly enhance its therapeutic efficacy. Recent studies have shown that compounds containing difluoromethyl groups exhibit improved metabolic stability and reduced susceptibility to enzymatic degradation, making them promising candidates for drug development.

The presence of a fluorine atom in the molecule further adds to its chemical diversity and biological activity. Fluorine is known for its ability to modulate the electronic properties of molecules, which can influence their binding affinity to biological targets. In the context of Ethyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-carboxylate, the fluorine atom may play a crucial role in enhancing the compound's interaction with specific receptors or enzymes, thereby potentiating its therapeutic effects.

The nitro group in Ethyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-carboxylate is another key functional group that contributes to its biological activity. Nitro groups are often associated with antibacterial and antifungal properties, making this compound a potential candidate for the development of novel antimicrobial agents. Additionally, the nitro group can undergo reduction reactions under certain conditions, which can lead to the formation of active metabolites with enhanced biological activity.

Recent research has focused on exploring the potential applications of Ethyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-carboxylate in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry investigated the antiviral activity of this compound against several RNA viruses, including influenza and coronaviruses. The results showed that Ethyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-carboxylate exhibited potent antiviral effects by inhibiting viral replication and reducing viral load in infected cells. These findings suggest that this compound could be further developed as a potential antiviral agent.

In another study, researchers explored the anticancer properties of Ethyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-carboxylate. The compound was found to exhibit selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic studies revealed that Ethyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-carboxylate induced apoptosis through the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These findings highlight the potential of this compound as a lead molecule for the development of novel anticancer therapies.

Beyond its therapeutic applications, Ethyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-carboxylate has also been studied for its use as an intermediate in organic synthesis. The unique combination of functional groups in this molecule makes it an attractive starting material for the synthesis of more complex compounds with diverse biological activities. For example, researchers have utilized Ethyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-carboxylate as a building block in the synthesis of novel pyridine-based derivatives with potential applications in agriculture and materials science.

The synthesis of Ethyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-carboxylate typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of ethyl cyanoacetate with difluoroacetic acid followed by cyclization and nitration steps. Advances in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound, which is crucial for its commercialization and widespread use in research and development.

In conclusion, Ethyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-carboxylate (CAS No. 1805197-92-5) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive candidate for drug discovery and development, particularly in areas such as antiviral therapy, cancer treatment, and organic synthesis. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in modern scientific inquiry.